Cas no 922464-25-3 (8-(2-butoxyphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-butoxyphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 922464-25-3
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 5441559
• Update Time: 2025-07-15

8-(2-butoxyphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-butoxyphenyl)-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• 8-(2-butoxyphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23N5O3/c1-5-6-11-28-15-10-8-7-9-14(15)25-13(2)12-24-16-17(21-19(24)25)22(3)20(27)23(4)18(16)26/h7-10,12H,5-6,11H2,1-4H3
• InChI Key： NVFSKBBMJQMYFQ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1N1C(C([H])([H])[H])=C([H])N2C3C(N(C([H])([H])[H])C(N(C([H])([H])[H])C=3N=C21)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(2-butoxyphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2-butoxyphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 922464-25-3, identified as 8-(2-butoxyphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the imidazopurine family, a class of scaffolds that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a fused imidazo[1,2-g]purine core adorned with substituents that modulate its pharmacokinetic and pharmacodynamic properties, positions it as a promising candidate for further investigation in drug discovery and molecular research.

At the heart of its appeal lies the imidazo[1,2-g]purine backbone, a structure that has been extensively studied for its role in modulating various biological pathways. The presence of multiple methyl groups at the 1-position and the 3-, 7-positions enhances the lipophilicity of the molecule while maintaining a balance that allows for favorable interactions with biological targets. The 2-butoxyphenyl substituent at the 8-position introduces an aromatic ring with an alkoxy group, which can influence both solubility and metabolic stability. This strategic placement of functional groups makes the compound an intriguing subject for synthetic chemists and biochemists alike.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that 8-(2-butoxyphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. The imidazopurine scaffold is known to interact with adenosine receptors and other nucleoside transporters, which are critical in regulating cellular processes such as neurotransmission and immune responses. The unique combination of substituents in this molecule could potentially fine-tune its selectivity for specific biological pathways.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Initial experiments indicate that it may interfere with key signaling cascades by competing with natural substrates or by directly inhibiting target enzymes. The butoxyphenyl moiety appears to play a crucial role in modulating these interactions by influencing both hydrophobicity and electronic properties. Furthermore, the trimethyl groups contribute to stabilizing the molecule's three-dimensional structure in solution, which is essential for maintaining its biological activity during experimental assays.

The synthesis of 8-(2-butoxyphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves careful regioselective functionalization of the imidazopurine core followed by introduction of the butoxyphenyl group. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for biological testing. These synthetic strategies not only highlight the compound's complexity but also showcase the capabilities of contemporary chemical methodologies.

As research progresses into understanding the full spectrum of activities associated with this molecule,8-(2-butoxyphenyl)-1 H ,3 ,7 -trimethyl -1 H , 2 H , 3 H , 4 H , 8 H -imidazo [ 1 , 2 - g ] purine - 2 ,4 - dione, it is likely that new therapeutic applications will emerge. Its potential roles in modulating inflammatory responses and inhibiting pathways associated with neurodegenerative diseases make it a particularly exciting prospect for future clinical investigations. Additionally,CAS number 922464-25-3 serves as a unique identifier that ensures consistency in scientific literature and facilitates collaboration among researchers worldwide.

The integration of high-throughput screening technologies has further accelerated the evaluation process for compounds like this one. Automated assays can rapidly test thousands of molecules against various biological targets,imidazo[1 , 2 - g ] purine derivatives being no exception. These screens have already identified several promising analogs with enhanced potency or selectivity,butoxyphenyl-substituted imidazopurines among them. Such findings underscore the importance of systematic exploration in drug discovery programs where each structural modification can lead to significant improvements in therapeutic efficacy.

The development of novel analytical techniques has also contributed to a deeper understanding of how this compound behaves within complex systems. Mass spectrometry,nuclear magnetic resonance spectroscopy, and high-performance liquid chromatography are just a few tools that have been instrumental in characterizing its chemical properties,CAS number922464-25-3 providing a reliable reference point throughout these analyses. These methods allow researchers to monitor degradation pathways,metabolite formation, and interactions with biomolecules with unprecedented precision.

In conclusion,8-(2-butoxyphenyl)-1 H ,3 ,7 -trimethyl -1 H , 2 H , 3 H ,4 H ,8 H -imidazo [ 1 , g ] purine - dione (CAS number:922464-25-3) stands as an exemplar of how structural complexity can be leveraged to develop molecules with tailored biological activities. Its investigation not only advances our understanding of heterocyclic chemistry but also opens new avenues for therapeutic intervention across multiple disease areas including cancer,inflammatory disorders,and neurodegeneration . As research continues,this fascinating compound promises to reveal further insights into molecular mechanisms underlying human health and disease . p >